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Compound of Interest

Compound Name:
4'-Bromobiphenyl-2-carboxylic

acid

Cat. No.: B1282902 Get Quote

An In-depth Technical Guide to 4'-Bromobiphenyl-2-carboxylic Acid

Introduction
4'-Bromobiphenyl-2-carboxylic acid is a biphenyl compound containing both a carboxylic

acid and a bromine substituent. This bifunctional arrangement makes it a valuable building

block in organic synthesis. The biphenyl structure is a common motif in pharmaceuticals,

agrochemicals, and materials science, lending significance to its derivatives. This guide

provides a comprehensive overview of the chemical and physical properties, a plausible

synthetic route, potential applications, and safety information for 4'-Bromobiphenyl-2-
carboxylic acid.

Chemical and Physical Properties
The key properties of 4'-Bromobiphenyl-2-carboxylic acid are summarized in the table

below.
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Property Value

CAS Number 37174-65-5[1]

Molecular Formula C₁₃H₉BrO₂[1]

Molecular Weight 277.11 g/mol [1]

Appearance Yellow to white solid[1]

Boiling Point 390°C at 760 mmHg[1]

Density 1.51 g/cm³[1]

Synthesis
A common and effective method for the synthesis of biphenyl carboxylic acids is the Suzuki-

Miyaura cross-coupling reaction. This reaction involves the palladium-catalyzed coupling of an

aryl halide with an arylboronic acid. For the synthesis of 4'-Bromobiphenyl-2-carboxylic acid,

a suitable starting combination would be 2-bromobenzoic acid and 4-bromophenylboronic acid.

Proposed Experimental Protocol: Suzuki-Miyaura Cross-
Coupling
The following is a generalized protocol for the synthesis of biphenyl carboxylic acids, which can

be adapted for 4'-Bromobiphenyl-2-carboxylic acid.[2]

Materials:

1-(4-bromophenyl) cyclopropane-1-carboxylic acid (or a similar aryl halide)

Substituted boronic acid

Tetrakis(triphenylphosphine)palladium(0)

Potassium carbonate (K₂CO₃)

1,4-dioxane

Water
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Procedure:

In a reaction vessel, dissolve the aryl halide (e.g., 1-(4-bromophenyl) cyclopropane-1-

carboxylic acid) in a 4:1 mixture of 1,4-dioxane and water.[2]

To this solution, add the corresponding boronic acid and potassium carbonate.[2]

Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0), to the mixture.[2]

Stir the resulting reaction mixture at 80°C for approximately 16 hours.[2]

Monitor the reaction's progress using Thin Layer Chromatography (TLC).[2]

Upon completion, dilute the reaction mixture with water and extract the product with ethyl

acetate.[2]

The crude product can then be purified by recrystallization or column chromatography.

Applications in Research and Drug Development
Biphenyl derivatives are of significant interest in medicinal chemistry due to their presence in a

number of pharmacologically active compounds.[2] The carboxylic acid group, in particular, is a

key functional group in the pharmacophore of over 450 approved drugs.[3]

The structure of 4'-Bromobiphenyl-2-carboxylic acid, with its biphenyl core, offers a versatile

scaffold for the synthesis of novel compounds.[4] The carboxylic acid moiety can enhance the

hydrophilicity and polarity of drug candidates, which can in turn affect their bioavailability.[2]

Biphenyl-derived carboxylic acids are found in several non-steroidal anti-inflammatory drugs

(NSAIDs).[2]

The bromine atom provides a reactive handle for further functionalization through various

cross-coupling reactions, allowing for the creation of a diverse library of compounds for

screening in drug discovery programs.

Safety and Handling
While a specific safety data sheet for 4'-Bromobiphenyl-2-carboxylic acid is not readily

available, the safety precautions for similar brominated biphenyl compounds should be
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followed.

General Safety Precautions:

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Use only in a well-ventilated area.[5]

Personal Protective Equipment: Wear appropriate protective gloves, clothing, and eye/face

protection.[5]

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated place.[5]

First Aid:

Skin Contact: Immediately wash with plenty of soap and water.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[6]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[6]

Disposal: Dispose of contents and container to an approved waste disposal plant.[6]

Synthetic Pathway Visualization
The following diagram illustrates a generalized workflow for the Suzuki-Miyaura cross-coupling

reaction, a plausible synthetic route for 4'-Bromobiphenyl-2-carboxylic acid.
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Caption: Generalized workflow for the synthesis of 4'-Bromobiphenyl-2-carboxylic acid via

Suzuki-Miyaura cross-coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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